Cas no 60252-79-1 ((2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid)

• Product Name: (2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid
• CAS No: 60252-79-1
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• MDL: MFCD00029808
• CID: 841257
• PubChem ID: 245095
• Update Time: 2025-05-27

(2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoroanilino)-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-[(4-fluorophenyl)amino]-4-oxo-
• N-(4-Fluorophenyl)maleamic acid
• (2E)-4-[(4-FLUOROPHENYL)AMINO]-4-OXOBUT-2-ENOIC ACID
• 3-(4-FLUORO-PHENYLCARBAMOYL)-ACRYLIC ACID
• AKOS AUF0164
• BUTTPARK 9757-55
• TIMTEC-BB SBB000480
• STK409520
• AN-584/13210340
• 60252-79-1
• SCHEMBL10339281
• 3-[(4-fluorophenyl)carbamoyl]prop-2-enoic acid
• AS-0140
• ALBB-020001
• (2E)-4-(4-fluoroanilino)-4-oxo-2-butenoic acid
• 4-((4-Fluorophenyl)amino)-4-oxobut-2-enoic acid
• (E)-N-(4-Fluorophenyl)maleamic acid
• BBL004528
• (E)-4-(4-fluoroanilino)-4-oxobut-2-enoic acid
• AKOS000265990
• 2-butenoic acid, 4-[(4-fluorophenyl)amino]-4-oxo-, (2E)-
• MFCD00029808
• (2E)-3-[(4-fluorophenyl)carbamoyl]prop-2-enoic acid
• SR-01000416547-1
• Z56176645
• Maleic acid mono(4-fluorophenyl)amide
• EN300-62655
• 4'-Fluoromaleanilic acid
• TS-02981
• (E)-4-(4-fluorophenylamino)-4-oxobut-2-enoic acid
• CS-0216857
• 119322-47-3
• 4-(4-fluoroanilino)-4-oxo-2-butenoic acid
• SR-01000416547
• 4-[(4-fluorophenyl)amino]-4-oxobut-2-enoic acid
• (2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid

• MDL： MFCD00029808
• Inchi： 1S/C10H8FNO3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-6H,(H,12,13)(H,14,15)
• InChI Key： NRDZVHHPNZDWRA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C=CC(=O)O)=O

Computed Properties

• Exact Mass: 209.04884
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 209°C
• PSA: 66.4

(2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：S26-S36/37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid

Comprehensive Overview of (2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid (CAS No. 60252-79-1)

(2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid, with the CAS number 60252-79-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its fluorophenyl and oxobut-2-enoic acid moieties, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure makes it a valuable intermediate in the development of targeted therapies and drug discovery projects. Researchers are particularly interested in its potential applications in enzyme inhibition and signal transduction modulation, which align with current trends in precision medicine.

The growing demand for fluorinated compounds in medicinal chemistry has placed (2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid at the forefront of innovation. Fluorination is a key strategy to enhance the bioavailability and metabolic stability of pharmaceutical agents, a topic frequently searched by professionals in drug development. This compound's electron-withdrawing fluorine group contributes to its reactivity, making it a versatile building block for heterocyclic synthesis. Recent studies have explored its utility in designing small-molecule inhibitors, a hot topic in cancer research and autoimmune disease therapeutics.

From a synthetic chemistry perspective, CAS 60252-79-1 exemplifies the importance of stereoselective reactions. The (2E)-configuration of the double bond in its structure is critical for its biological activity, a detail often queried in structure-activity relationship (SAR) discussions. Laboratories focusing on green chemistry have also investigated eco-friendly protocols for its preparation, addressing the industry's shift toward sustainable synthesis. This aligns with global searches for environmentally benign reagents and reduced waste production in chemical manufacturing.

Analytical characterization of (2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods are essential for verifying the compound's purity and confirming its molecular identity, topics frequently explored in quality control forums. The compound's carboxylic acid functionality further allows for derivatization, enabling its use in proteomics and bioconjugation applications—areas gaining traction in diagnostic tool development.

In the context of intellectual property and patent literature, 60252-79-1 has been cited in several filings related to kinase inhibitors and anti-inflammatory agents. This reflects the compound's relevance in addressing unmet medical needs, a recurring theme in biopharmaceutical searches. Its compatibility with high-throughput screening platforms also makes it a candidate for lead optimization workflows, a priority for drug discovery teams worldwide.

As the scientific community continues to explore fluorine-containing scaffolds, (2E)-4-(4-Fluorophenyl)amino-4-oxobut-2-enoic Acid remains a compound of interest. Its intersection with computational chemistry—where researchers model its interactions with biological targets—highlights its role in rational drug design. With the rise of AI-driven molecular modeling, this compound's data-rich profile contributes to training algorithms for virtual screening, a cutting-edge area in cheminformatics.